Cas no 2452291-50-6 (benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate
• CAS No: 2452291-50-6
• MF: C₁₄H₁₁BrFNO₃
• MW: 340.144446611404
• CID: 6010145
• PubChem ID: 165993946
• Update Time: 2025-08-04

benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37398261
• 2452291-50-6
• benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate

• Inchi： 1S/C14H11BrFNO3/c15-10-6-13(18)12(7-11(10)16)17-14(19)20-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,19)
• InChI Key： NNRLGQVCTZAJES-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 338.99063g/mol
• Monoisotopic Mass: 338.99063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate

Comprehensive Overview of Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate (CAS No. 2452291-50-6)

Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate (CAS No. 2452291-50-6) is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a benzyl group, a carbamate linkage, and a substituted phenol ring with bromo and fluoro functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in halogenated carbamates like Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate stems from their potential applications in drug discovery. Researchers are particularly intrigued by its role in modulating enzyme activity and its potential as a protease inhibitor. Recent studies have explored its utility in targeting specific pathways involved in inflammatory diseases, aligning with the current focus on precision medicine and targeted therapies.

From a chemical perspective, Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate exhibits interesting properties due to its electron-withdrawing substituents. The presence of both bromine and fluorine atoms influences its reactivity, making it a versatile building block for further derivatization. This characteristic has led to its increasing use in combinatorial chemistry and high-throughput screening platforms.

The synthesis of Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current methodologies emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable synthesis. This aligns with the broader trend of environmentally friendly chemical production, a topic of significant interest in both academic and industrial circles.

Analytical characterization of Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate employs advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various conditions has been extensively studied, providing valuable data for formulation scientists. These studies are particularly relevant given the increasing demand for stable pharmaceutical intermediates with well-defined degradation profiles.

In the context of intellectual property, Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate has been featured in several patent applications, particularly those related to kinase inhibitors and anti-inflammatory agents. This reflects the compound's potential in addressing unmet medical needs, especially in areas like autoimmune disorders and oncology - two of the most searched therapeutic areas in medical databases.

The market for specialized intermediates like Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate has shown steady growth, driven by the expansion of contract research organizations and the increasing outsourcing of synthetic chemistry services. Quality control standards for such compounds have become more stringent, with emphasis on genotoxic impurity control and ICH guidelines compliance - topics frequently searched by quality assurance professionals.

From a safety standpoint, proper handling procedures for Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate should be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, its halogenated aromatic nature warrants careful consideration in laboratory settings. This aspect resonates with the growing focus on laboratory safety culture in research institutions worldwide.

Future research directions for Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate may explore its potential in bioconjugation chemistry and prodrug design. The compound's ability to serve as a protecting group while offering additional functionality makes it attractive for innovative drug delivery systems. These applications align with current trends in targeted drug delivery, a highly searched topic in pharmaceutical sciences.

For researchers sourcing Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate, it's important to verify the supplier's certificate of analysis and stability data. The compound is typically supplied as a white to off-white crystalline powder, with purity specifications crucial for reproducible research outcomes. These quality considerations reflect the pharmaceutical industry's emphasis on material traceability and data integrity.

In conclusion, Benzyl N-(4-bromo-5-fluoro-2-hydroxyphenyl)carbamate represents an important building block in modern medicinal chemistry. Its unique structural features and potential applications continue to make it a subject of active investigation, particularly in the context of developing novel therapeutic agents. As research progresses, this compound may well contribute to advancements in treating challenging medical conditions.